Gadolinium-mcta
Gadolinium-mcta
Brand Name:
Vulcanchem
CAS No.:
121777-46-6
VCID:
VC20891909
InChI:
InChI=1S/C17H30N4O8.Gd/c1-13-8-20(11-16(26)27)5-4-18(9-14(22)23)2-3-19(10-15(24)25)6-7-21(13)12-17(28)29;/h13H,2-12H2,1H3,(H,22,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3
SMILES:
[H+].CC1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Molecular Formula:
C17H27GdN4O8
Molecular Weight:
572.7 g/mol
Gadolinium-mcta
CAS No.: 121777-46-6
Cat. No.: VC20891909
Molecular Formula: C17H27GdN4O8
Molecular Weight: 572.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 121777-46-6 |
|---|---|
| Molecular Formula | C17H27GdN4O8 |
| Molecular Weight | 572.7 g/mol |
| IUPAC Name | gadolinium(3+);hydron;2-[4,7,10-tris(carboxylatomethyl)-6-methyl-1,4,7,10-tetrazacyclododec-1-yl]acetate |
| Standard InChI | InChI=1S/C17H30N4O8.Gd/c1-13-8-20(11-16(26)27)5-4-18(9-14(22)23)2-3-19(10-15(24)25)6-7-21(13)12-17(28)29;/h13H,2-12H2,1H3,(H,22,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3 |
| Standard InChI Key | YXQJHBCWAPKEIJ-UHFFFAOYSA-K |
| SMILES | [H+].CC1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
| Canonical SMILES | [H+].CC1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
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